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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604 Get Quote

An In-depth Technical Guide to Butyl Acid Phosphate for Researchers and Scientists

Introduction
Butyl acid phosphate is a versatile chemical compound widely utilized in various industrial

and research applications. It typically exists as a mixture of mono-n-butyl phosphate and di-n-

butyl phosphate.[1] This guide provides a comprehensive overview of its chemical identity,

molecular structure, properties, synthesis, and analytical methods, tailored for researchers,

scientists, and drug development professionals.

Chemical Identification and Properties
Butyl acid phosphate is primarily a mixture of two key components: mono-n-butyl phosphate

and di-n-butyl phosphate. The CAS Number for the mixture is 12788-93-1.[2][3][4] The

individual components also have unique identifiers.

Data Summary
The following tables summarize the key identifiers and physicochemical properties of butyl
acid phosphate and its main constituents.
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Identifier
Mono-n-butyl

phosphate
Di-n-butyl phosphate

Butyl Acid

Phosphate (Mixture)

CAS Number 1623-15-0[5] 107-66-4[6] 12788-93-1[3]

Molecular Formula C4H11O4P[5][7] C8H19O4P[7]
Not applicable

(mixture)

Molecular Weight 154.10 g/mol [5] 210.21 g/mol
Not applicable

(mixture)

IUPAC Name
butan-1-ol;phosphoric

acid[2][6]

dibutyl hydrogen

phosphate

Not applicable

(mixture)

UN Number 1718[2] 1718 1718[3]

Property Value (Mixture) References

Appearance
Colorless to pale-amber clear,

viscous liquid.
[2][8][9]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[2][7][10]

Density 1.120 - 1.145 g/cm³ at 25°C. [1][8]

Flash Point >108.5 °C (227.3 °F).

Boiling Point >145 °C at 1013 hPa.

Hazard Class 8 (Corrosive). [2][5]

Molecular Structure
The primary components of butyl acid phosphate are mono- and di-esters of phosphoric acid

with n-butanol.
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Synthesis Workflow for n-Butyl Acid Phosphate

Reactants Reaction Process

n-Butanol P₂O₅ Polyphosphoric Acid Phosphorous Acid 1. Charge Reactor
with n-Butanol

2. Add Phosphorous Acid (1st)

3. Add Polyphosphoric Acid

4. Add P₂O₅ (T < 50°C)

5. Add Phosphorous Acid (2nd)

6. React at 40-65°C

7. React at 65-85°C

8. Cool and Filter

Product:
n-Butyl Acid Phosphate
(Mono/Di-ester Mixture)
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GC Analysis Workflow for Di-n-butyl Phosphate (DBP)

Organic Sample
Containing DBP

Derivatization
(with Diazomethane)

GC Injection

Chromatographic Separation
(GC Column)

Detection
(FID, NPD, or FPD)

Data Analysis &
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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